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Compound of Interest

Compound Name: 2-Fluoro-6-methylbenzoyl chloride

Cat. No.: B1388809 Get Quote

2-Fluoro-6-methylbenzoyl chloride is a highly reactive acyl chloride that has garnered

significant attention in the field of medicinal chemistry. Its unique substitution pattern—a

fluorine atom and a methyl group ortho to the benzoyl chloride moiety—imparts specific steric

and electronic properties that make it a valuable intermediate in the synthesis of complex

pharmaceutical agents. Most notably, it serves as a critical precursor to Avacopan, a selective

C5a receptor antagonist used in the treatment of ANCA-associated vasculitis.[1][2] This guide

provides an in-depth exploration of the core physical and chemical properties of 2-Fluoro-6-
methylbenzoyl chloride, offering a technical foundation for its safe handling, application, and

characterization in a research and development setting.

Core Molecular Identity and Structural Attributes
The precise arrangement of substituents on the benzene ring is fundamental to the reactivity

and physical nature of 2-Fluoro-6-methylbenzoyl chloride. The electron-withdrawing nature

of the fluorine and acyl chloride groups, combined with the electron-donating methyl group,

creates a unique electronic environment that influences its interactions and stability.

Figure 1: Molecular Structure of 2-Fluoro-6-methylbenzoyl Chloride

Key Physical and Chemical Properties
The physical properties of a compound are critical for its handling, storage, and use in

synthesis. The following table summarizes the known and predicted properties of 2-Fluoro-6-
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methylbenzoyl chloride. It's important to note that acyl chlorides are inherently reactive and

require careful handling under inert conditions.

Property Value Source(s)

CAS Number 535961-78-5 [1][3][4]

Molecular Formula C₈H₆ClFO [3][5][6]

Molecular Weight 172.58 g/mol [3][5]

Appearance Liquid, Solid, or Semi-solid [4]

Boiling Point
204.9 ± 20.0 °C at 760 mmHg

(Predicted)
[1][5]

Density 1.265 ± 0.06 g/cm³ (Predicted) [1]

Flash Point 77.7 °C [3]

Solubility

Reacts with water and

alcohols. Soluble in many

organic solvents.

[7]

Storage Temperature
Inert atmosphere, room

temperature
[4][8]

Reactivity Profile and Handling Considerations
As a member of the acyl chloride family, 2-Fluoro-6-methylbenzoyl chloride's chemistry is

dominated by its susceptibility to nucleophilic acyl substitution.[7] The carbon atom of the

carbonyl group is highly electrophilic, readily reacting with nucleophiles such as water,

alcohols, and amines.

Reaction with Water (Hydrolysis): Exposure to moisture, including atmospheric humidity, will

lead to rapid hydrolysis, forming 2-fluoro-6-methylbenzoic acid and hydrochloric acid.[7] This

reaction is often vigorous and exothermic. The generation of corrosive HCl gas necessitates

that all handling be performed in a well-ventilated fume hood.

Figure 2: Hydrolysis of 2-Fluoro-6-methylbenzoyl Chloride
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Causality Behind Experimental Choices: The imperative to maintain an inert atmosphere (e.g.,

nitrogen or argon) during storage and handling is a direct consequence of this high reactivity

towards water.[4][8] The use of dry solvents and glassware is not merely a suggestion but a

critical parameter for the success of any reaction utilizing this reagent, preventing the formation

of the less reactive carboxylic acid byproduct.

Experimental Protocol: Boiling Point Determination
(General Methodology)
While a predicted boiling point is available, empirical determination is crucial for process

chemistry and purification. A common method for small-scale determination is micro-boiling

point analysis.

Objective: To determine the boiling point of 2-Fluoro-6-methylbenzoyl chloride at a given

pressure.

Methodology:

Preparation: A small amount of the sample is introduced into a capillary tube, which is then

attached to a thermometer.

Apparatus Setup: The thermometer and capillary assembly are placed in a melting point

apparatus or a Thiele tube containing a high-boiling, inert liquid (e.g., mineral oil).

Heating: The apparatus is heated slowly and evenly.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube. The heat is then slightly reduced.

Determination: The boiling point is recorded as the temperature at which the last bubble

emerges and the liquid just begins to enter the capillary tube.

Self-Validating System: This protocol is self-validating as the boiling point is a distinct physical

constant. The observation of a sharp, reproducible boiling point provides confidence in the

sample's purity. A broad boiling range would suggest the presence of impurities.
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Safety and Hazard Management: A Non-Negotiable
Pillar
2-Fluoro-6-methylbenzoyl chloride is a corrosive substance that can cause severe skin

burns and eye damage.[4][9] Inhalation may cause respiratory irritation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: Wear a chemically resistant lab coat and gloves (e.g., nitrile or neoprene).

Respiratory Protection: Use only in a certified chemical fume hood. If there is a risk of

inhalation, a NIOSH-approved respirator with an appropriate cartridge should be used.[9]

Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[3]

Trustworthiness in Protocol: The stringent safety measures are not arbitrary. They are directly

derived from the known reactivity of acyl chlorides. The hydrolysis reaction, for instance,

produces corrosive HCl, making respiratory and eye protection paramount. The potential for

severe tissue damage upon contact necessitates robust skin protection.[9][10]

Conclusion: A Versatile Reagent Demanding
Respect
2-Fluoro-6-methylbenzoyl chloride is an indispensable tool in the arsenal of the modern

medicinal chemist. Its physical properties—a high boiling point, characteristic density, and

extreme reactivity with nucleophiles—dictate the precise conditions required for its successful
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application. A thorough understanding of these characteristics, coupled with an unwavering

commitment to safety, enables researchers to harness its synthetic potential effectively and

responsibly. This guide serves as a foundational resource for professionals engaged in the

intricate and impactful work of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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